Cas no 135123-34-1 (2’-Deoxy-2’-fluoro-5-methyl-4’-thio-beta-D-arabinouridine)
135123-34-1 structure
Product Name:2’-Deoxy-2’-fluoro-5-methyl-4’-thio-beta-D-arabinouridine
2’-Deoxy-2’-fluoro-5-methyl-4’-thio-beta-D-arabinouridine Chemical and Physical Properties
Names and Identifiers
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- 1-(2-Deoxy-2-fluoro-4-thio-β-D-arabinofuranosyl)-5-methyl-2,4(1H,3H)-pyrimidinedione
- 2’-Deoxy-2’-fluoro-5-methyl-4’-thio-beta-D-arabinouridine
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- Inchi: 1S/C10H13FN2O4S/c1-4-2-13(10(17)12-8(4)16)9-6(11)7(15)5(3-14)18-9/h2,5-7,9,14-15H,3H2,1H3,(H,12,16,17)/t5-,6+,7-,9-/m1/s1
- InChI Key: RCDAZGNPWLZONT-JVZYCSMKSA-N
- SMILES: O=C1C(C)=CN(C(=O)N1)[C@H]1[C@@H](F)[C@@H]([C@@H](CO)S1)O
Computed Properties
- Exact Mass: 276.05800624g/mol
- Monoisotopic Mass: 276.05800624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 115Ų
2’-Deoxy-2’-fluoro-5-methyl-4’-thio-beta-D-arabinouridine Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
135123-34-1 (2’-Deoxy-2’-fluoro-5-methyl-4’-thio-beta-D-arabinouridine) Related Products
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- 152594-60-0(Thymidine,4'-C-methyl-4'-thio-)
- 798558-59-5(Thymidine, 1'-C-methyl-4'-thio-)
- 134111-33-4(4'-thiothymidine)
- 134111-35-6(1-[(2S,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrothiophen-2-yl]-5-methyl-pyrimidine-2,4-dione)
- 134699-96-0(Uridine, 2'-deoxy-5-ethyl-4'-thio-)
- 479036-39-0(Uridine, 2',3'-dideoxy-2'-fluoro-5-methyl-4'-thio-)
- 174358-06-6(Uridine, 2'-deoxy-5-(2-fluoroethyl)-4'-thio-)
- 6741-71-5(Uridine,5-methyl-4'-thio- (7CI,8CI,9CI))
- 294868-24-9(2’-Deoxy-2’-fluoro-5-methyl-4’-thio-a-D-arabinouridine)
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